3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea

• IUPAC Name: 1-(3-hydroxycyclohexyl)-3-(2-phenylethyl)urea
• InChI: InChI=1S/C15H22N2O2/c18-14-8-4-7-13(11-14)17-15(19)16-10-9-12-5-2-1-3-6-12/h1-3,5-6,13-14,18H,4,7-11H2,(H2,16,17,19)
• InChI Key: OMXRWRWCWJSFJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC(C1)O)NC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

3-(3-Hydroxycyclohexyl)-1-(2-phenylethyl)urea (HCPU) is a cyclic urea derivative that has been used in various scientific research applications. It is used in a variety of fields, including organic synthesis, pharmaceuticals, and biochemistry. This compound has been studied for its potential to act as a bioactive agent, and its effects on biochemical and physiological systems have been explored. In Additionally, the advantages and limitations of using HCPU in laboratory experiments will be outlined, followed by a discussion of potential future directions for research.

Scientific Research Applications

3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a bioactive agent in pharmaceuticals, and as a tool to study biochemical and physiological systems. In particular, 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea has been studied for its potential to act as an inhibitor of enzymes, such as acetylcholinesterase, and as an agonist of receptors, such as the serotonin 5-HT1A receptor. Additionally, 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea has been used in the study of neuronal plasticity and learning and memory.

Mechanism of Action

3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea acts as a bioactive agent by binding to specific receptors or enzymes. For example, when 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea binds to the serotonin 5-HT1A receptor, it activates the receptor, resulting in a cascade of biochemical events. Similarly, when 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea binds to acetylcholinesterase, it inhibits the enzyme, resulting in an increase in acetylcholine levels.
Biochemical and Physiological Effects
3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have an effect on neuronal plasticity and learning and memory. Additionally, 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea has been shown to have an effect on neurotransmitter levels, such as an increase in serotonin levels and a decrease in acetylcholine levels. Finally, 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea has been shown to have an effect on the cardiovascular system, including an increase in heart rate and a decrease in blood pressure.

Advantages and Limitations for Lab Experiments

The use of 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea in laboratory experiments has a number of advantages. For example, it is a relatively inexpensive compound and is readily available. Additionally, it is a relatively stable compound and can be stored for long periods of time. However, there are some limitations to the use of 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea in laboratory experiments. For example, the compound can be toxic in high concentrations, and its effects on biochemical and physiological systems are not fully understood.

Future Directions

There are a number of potential future directions for research involving 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea. For example, further research could be conducted to better understand the biochemical and physiological effects of 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea. Additionally, further research could be conducted to explore the potential of 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea as an inhibitor of enzymes and as an agonist of receptors. Finally, further research could be conducted to explore the potential of 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea as a therapeutic agent.

Synthesis Methods

3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea can be synthesized using a variety of methods. The most common method involves the reaction of 3-hydroxycyclohex-2-en-1-one with phenylacetyl chloride in the presence of a base such as sodium hydroxide. This reaction produces 3-(3-hydroxycyclohexyl)-1-(2-phenylethyl)urea in a yield of approximately 80%. Other methods of synthesis include the use of other reagents, such as dimethylformamide, and the use of catalysts, such as piperidine.